![molecular formula C26H21ClN2O3 B2978625 2-(6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide CAS No. 895645-89-3](/img/structure/B2978625.png)
2-(6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide is a synthetic compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as CEBOQ and has been extensively studied for its potential applications in various research fields.
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Cyclic Amidines Synthesis
N-Allyl-N′-arylacetamidines, closely related in structure to the compound of interest, have been synthesized into various cyclic compounds such as imidazolines, dihydroquinazolines, and dihydrobenzodiazepines. These synthetic pathways provide valuable insights into the chemical properties and potential applications of such derivatives (Partridge & Smith, 1973).
Antimicrobial Agents
A study on the synthesis and characterization of new quinazolines has shown potential antimicrobial applications. These compounds were screened for antibacterial and antifungal activities, indicating the broad utility of quinazolinone derivatives in developing new antimicrobial agents (Desai, Shihora, & Moradia, 2007).
Therapeutic Research
Antiviral Research
Novel anilidoquinoline derivatives, structurally similar to the compound , have shown significant antiviral and antiapoptotic effects in vitro. This indicates the potential of such compounds in the treatment of viral infections, such as Japanese encephalitis (Ghosh et al., 2008).
Anticancer Research
The synthesis of quinazoline derivatives with N,N-diethyl(aminoethyl)amino moiety has led to compounds with inhibitory effects against tumor cells. These findings highlight the role of quinazolinone derivatives in developing new anticancer drugs, emphasizing the compound's relevance in therapeutic research (Zhang et al., 2019).
Chemical Metabolism and Toxicology Studies
Metabolism Studies
The metabolism of chloroacetamide herbicides and related compounds has been explored in human and rat liver microsomes. Although not directly related, understanding the metabolic pathways of similar compounds can provide insights into the safety and environmental impact of quinazolinone derivatives (Coleman et al., 2000).
properties
IUPAC Name |
2-[6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21ClN2O3/c1-2-17-8-10-18(11-9-17)25(31)22-15-29(16-24(30)28-20-6-4-3-5-7-20)23-13-12-19(27)14-21(23)26(22)32/h3-15H,2,16H2,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYGPBXWHLZWRSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)Cl)CC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.